Cas no 24367-50-8 (1,2-Di(pyridin-3-yl)disulfane)

• Product Name: 1,2-Di(pyridin-3-yl)disulfane
• CAS No: 24367-50-8
• MF: C₁₀H₈N₂S₂
• MW: 220.313919067383
• MDL: MFCD17171436
• CID: 1036088
• Update Time: 2025-12-11

1,2-Di(pyridin-3-yl)disulfane Chemical and Physical Properties

Names and Identifiers

• 1,2-Di(pyridin-3-yl)disulfane
• 3-(2-(pyridine-3-yl)disulfanyl)pyridine
• 3,3'-bispyridinyl disufide
• 3,3'-bispyridinyl disulfide
• 3,3'-dipyridyl disulfide
• 3,3'-disulfanediyldipyridine
• 3,3'-Dithiodipyridine
• 4,4'-dipyridyldisulfide
• AC1L4NRC
• AG-J-11462
• AK114333
• CTK5J6761
• Di-3-pyridyl disulfide
• dipyridin-3-yldisulfane

• MDL： MFCD17171436
• Inchi： 1S/C10H8N2S2/c1-3-9(7-11-5-1)13-14-10-4-2-6-12-8-10/h1-8H
• InChI Key： YURPISYZTZHYBW-UHFFFAOYSA-N
• SMILES： S(C1C=NC=CC=1)SC1C=NC=CC=1

Computed Properties

• Exact Mass: 220.01304
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 25.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 1,2-Di(pyridin-3-yl)disulfane

Recent Advances in the Study of 1,2-Di(pyridin-3-yl)disulfane (CAS: 24367-50-8): A Comprehensive Research Brief

The compound 1,2-Di(pyridin-3-yl)disulfane (CAS: 24367-50-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an up-to-date overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 1,2-Di(pyridin-3-yl)disulfane as a versatile scaffold in the design of novel bioactive molecules. Its disulfide bond and pyridine moieties make it an attractive candidate for targeting redox-sensitive biological pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a modulator of protein-protein interactions, particularly in the context of cancer therapy. The compound's ability to selectively bind to specific protein domains has opened new avenues for targeted drug design.

In terms of synthesis, advancements have been made in optimizing the production of 1,2-Di(pyridin-3-yl)disulfane with improved yields and purity. A recent patent application (WO2023056789) describes a novel catalytic method for its synthesis, which significantly reduces reaction times and byproduct formation. This methodological improvement is particularly relevant for scaling up production for preclinical studies.

The pharmacokinetic properties of 1,2-Di(pyridin-3-yl)disulfane have been extensively characterized in recent preclinical studies. Research published in Drug Metabolism and Disposition (2024) revealed favorable absorption and distribution profiles in animal models, with particular accumulation in tumor tissues. These findings support its potential as a lead compound for oncology applications, though further optimization of its metabolic stability may be required.

Emerging applications of 1,2-Di(pyridin-3-yl)disulfane extend beyond traditional drug development. A groundbreaking study in Nature Chemical Biology (2024) demonstrated its utility as a chemical probe for studying cellular redox states. The compound's reversible disulfide bond formation allows for real-time monitoring of thiol-disulfide exchange reactions in living cells, providing new insights into oxidative stress-related diseases.

While the therapeutic potential of 1,2-Di(pyridin-3-yl)disulfane is promising, challenges remain in its clinical translation. Current research efforts are focused on improving its selectivity and reducing potential off-target effects. Collaborative projects between academic institutions and pharmaceutical companies are underway to develop derivatives with enhanced pharmacological properties while maintaining the core structural advantages of the parent compound.

In conclusion, 1,2-Di(pyridin-3-yl)disulfane (CAS: 24367-50-8) represents a compelling case study in modern drug discovery, showcasing how fundamental chemical research can lead to diverse biomedical applications. The compound's unique properties continue to inspire innovative research across multiple disciplines, from medicinal chemistry to chemical biology. Future studies will likely focus on translating these promising preclinical findings into clinical applications, potentially leading to novel therapeutic strategies for various diseases.